Cas no 641634-67-5 (tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate)
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate
-
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM541052-100mg |
tert-Butyl(3R,4R)-3-(hydroxymethyl)-4-isobutylpyrrolidine-1-carboxylate |
641634-67-5 | 95%+ | 100mg |
$1066 | 2023-01-02 | |
| Chemenu | CM541052-250mg |
tert-Butyl(3R,4R)-3-(hydroxymethyl)-4-isobutylpyrrolidine-1-carboxylate |
641634-67-5 | 95%+ | 250mg |
$1599 | 2023-01-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00928776-1g |
1-PYrrolidinecarboxylic acid, 3-(hydroxymethyl)-4-(2-methylpropyl)-, 1,1-dimethylethyl ester, (3R,4R)- |
641634-67-5 | 98% | 1g |
¥13244.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3040-100MG |
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate |
641634-67-5 | 95% | 100MG |
¥ 2,402.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3040-250MG |
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate |
641634-67-5 | 95% | 250MG |
¥ 3,841.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3040-500MG |
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate |
641634-67-5 | 95% | 500MG |
¥ 6,402.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3040-1G |
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate |
641634-67-5 | 95% | 1g |
¥ 9,603.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3040-5G |
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate |
641634-67-5 | 95% | 5g |
¥ 28,809.00 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128999-100mg |
tert-Butyl (3R,4R)-3-(hydroxymethyl)-4-isobutylpyrrolidine-1-carboxylate |
641634-67-5 | 98% | 100mg |
¥3930.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128999-250mg |
tert-Butyl (3R,4R)-3-(hydroxymethyl)-4-isobutylpyrrolidine-1-carboxylate |
641634-67-5 | 98% | 250mg |
¥5028.00 | 2024-05-05 |
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate
tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate: A Comprehensive Overview
The compound with CAS No. 641634-67-5, known as tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and chemical synthesis. The tert-butyl group attached to the pyrrolidine ring contributes to the molecule's stability and solubility properties, while the hydroxymethyl and 2-methylpropyl substituents introduce additional complexity and functionality.
Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in asymmetric synthesis, where its stereochemistry plays a crucial role in generating enantiomerically pure compounds. The pyrrolidine ring system is particularly interesting due to its versatility in forming hydrogen bonds and participating in π-interactions, making it a valuable scaffold for drug design. Furthermore, the carboxylate group at position 1 of the pyrrolidine ring allows for easy modification and functionalization, enabling the creation of derivatives with diverse biological activities.
One of the most promising areas of research involving this compound is its application in medicinal chemistry. The tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate has been investigated as a potential lead compound for developing new drugs targeting various therapeutic areas. Its ability to modulate enzyme activity and interact with biological membranes has been extensively studied using advanced computational and experimental techniques. For example, molecular docking studies have revealed that this compound can bind to key residues in protein active sites, suggesting its potential as an inhibitor or activator of specific enzymes.
In addition to its pharmacological applications, this compound has also been utilized in materials science. The unique combination of steric bulk provided by the tert-butyl and 2-methylpropyl groups makes it an attractive candidate for designing self-assembling materials or stimuli-responsive polymers. Recent experiments have demonstrated that derivatives of this compound can form ordered nanostructures under specific conditions, opening new avenues for applications in nanotechnology.
The synthesis of tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Researchers have optimized these steps using modern synthetic methodologies, such as organocatalysis and transition-metal-catalyzed reactions, to improve yield and selectivity.
From an analytical standpoint, this compound has been thoroughly characterized using a variety of techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the stereochemistry and connectivity of the molecule. Mass spectrometry has provided insights into its fragmentation patterns, which are critical for understanding its behavior under different conditions. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of this compound, further enhancing our understanding of its physical properties.
Looking ahead, the future of this compound lies in leveraging its unique properties for innovative applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities in drug development, material science, and beyond. As research continues to uncover the full potential of tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate, it is poised to become an essential component in advancing scientific knowledge and technological progress.
641634-67-5 (tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(2-methylpropyl)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)